Cas no 1342609-32-8 (3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine)

3,5-Dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine is a heterocyclic compound featuring a pyrazole core substituted with a 1,2,5-oxadiazole (furazan) moiety. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The presence of both pyrazole and oxadiazole rings enhances its potential as a versatile intermediate for synthesizing biologically active molecules. Its stability, combined with the ability to participate in diverse chemical reactions, allows for functionalization at multiple sites. The compound is particularly noted for its potential in developing kinase inhibitors and other therapeutic agents due to its balanced lipophilicity and hydrogen-bonding capabilities. Proper handling and storage under inert conditions are recommended to maintain integrity.
3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine structure
1342609-32-8 structure
Product Name:3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine
CAS No:1342609-32-8
MF:C9H13N5O
MW:207.232420682907
CID:6520118
PubChem ID:64063470
Update Time:2025-06-15

3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine
    • AKOS013380316
    • EN300-1107400
    • 3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
    • SCHEMBL18320703
    • 1342609-32-8
    • Inchi: 1S/C9H13N5O/c1-5-8(13-15-12-5)4-14-7(3)9(10)6(2)11-14/h4,10H2,1-3H3
    • InChI Key: ZDNRAWJGKFJZSY-UHFFFAOYSA-N
    • SMILES: O1N=C(C)C(CN2C(C)=C(C(C)=N2)N)=N1

Computed Properties

  • Exact Mass: 207.11201006g/mol
  • Monoisotopic Mass: 207.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 82.8Ų

3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1107400-0.05g
3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
1342609-32-8 95%
0.05g
$1008.0 2023-10-27
Enamine
EN300-1107400-0.1g
3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
1342609-32-8 95%
0.1g
$1056.0 2023-10-27
Enamine
EN300-1107400-0.25g
3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
1342609-32-8 95%
0.25g
$1104.0 2023-10-27
Enamine
EN300-1107400-0.5g
3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
1342609-32-8 95%
0.5g
$1152.0 2023-10-27
Enamine
EN300-1107400-1.0g
3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
1342609-32-8
1g
$1214.0 2023-06-10
Enamine
EN300-1107400-2.5g
3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
1342609-32-8 95%
2.5g
$2351.0 2023-10-27
Enamine
EN300-1107400-5.0g
3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
1342609-32-8
5g
$3520.0 2023-06-10
Enamine
EN300-1107400-10.0g
3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
1342609-32-8
10g
$5221.0 2023-06-10
Enamine
EN300-1107400-1g
3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
1342609-32-8 95%
1g
$1200.0 2023-10-27
Enamine
EN300-1107400-5g
3,5-dimethyl-1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
1342609-32-8 95%
5g
$3479.0 2023-10-27

3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine Related Literature

Additional information on 3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine (CAS No. 1342609-32-8)

The compound 3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine (CAS No. 1342609-32-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their diverse biological activities. The presence of both pyrazole and oxadiazole rings in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets. The compound's CAS No. 1342609-32-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

One of the most intriguing aspects of this compound is its structural versatility. The pyrazole core is known for its stability and ability to form hydrogen bonds, while the oxadiazole moiety contributes to its electron-rich nature, enhancing its reactivity. This combination makes 3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine a valuable building block for designing novel small-molecule inhibitors and functional materials.

The synthesis of CAS No. 1342609-32-8 typically involves multi-step organic reactions, including cyclization and alkylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements of pharmaceutical-grade applications.

From a drug discovery perspective, 3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine has shown promise in preliminary studies targeting enzyme inhibition and receptor modulation. Its ability to mimic natural substrates makes it a potential candidate for developing therapeutic agents against various diseases. Additionally, its agrochemical potential is being explored for designing next-generation pesticides and herbicides with improved efficacy and environmental safety.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical factors in its applications. Researchers are actively investigating these parameters to optimize its performance in different formulations. The growing interest in sustainable chemistry has also led to studies on greener synthesis routes for CAS No. 1342609-32-8, aligning with global trends toward eco-friendly chemical production.

In the context of material science, 3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine is being evaluated for its potential in creating advanced polymers and coating materials. Its robust structure and functional groups make it suitable for developing materials with enhanced thermal and mechanical properties. This aligns with the increasing demand for high-performance materials in industries such as aerospace and electronics.

As the scientific community continues to explore the applications of CAS No. 1342609-32-8, its role in innovative research is expected to expand. The compound's unique characteristics and versatility make it a subject of ongoing investigations, with potential breakthroughs in biomedical and industrial fields. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.

In summary, 3,5-dimethyl-1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine (CAS No. 1342609-32-8) represents a fascinating example of modern heterocyclic chemistry. Its multifaceted applications, from drug design to material innovation, underscore its importance in contemporary scientific research. As advancements in synthetic methodologies and analytical techniques continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent